Cas no 1807160-84-4 (3-Cyano-2-(difluoromethyl)-6-methylpyridine-4-carbonyl chloride)

• Product Name: 3-Cyano-2-(difluoromethyl)-6-methylpyridine-4-carbonyl chloride
• CAS No: 1807160-84-4
• MF: C₉H₅ClF₂N₂O
• MW: 230.598607778549
• CID: 4878260
• Update Time: 2025-06-23

3-Cyano-2-(difluoromethyl)-6-methylpyridine-4-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-2-(difluoromethyl)-6-methylpyridine-4-carbonyl chloride

• Inchi： 1S/C9H5ClF2N2O/c1-4-2-5(8(10)15)6(3-13)7(14-4)9(11)12/h2,9H,1H3
• InChI Key： CYLNOEJFKFSSCV-UHFFFAOYSA-N
• SMILES： ClC(C1C=C(C)N=C(C(F)F)C=1C#N)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 302
• XLogP3: 2.1
• Topological Polar Surface Area: 53.8

Additional information on 3-Cyano-2-(difluoromethyl)-6-methylpyridine-4-carbonyl chloride

Introduction to 3-Cyano-2-(difluoromethyl)-6-methylpyridine-4-carbonyl chloride (CAS No. 1807160-84-4) and Its Applications in Modern Chemical Biology

3-Cyano-2-(difluoromethyl)-6-methylpyridine-4-carbonyl chloride, identified by the CAS number 1807160-84-4, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the pyridine derivatives family, a class of molecules widely recognized for their diverse biological activities and utility in drug development. The unique structural features of this compound, including the presence of a cyano group, a difluoromethyl substituent, and a carbonyl chloride functionality, make it a versatile intermediate in synthetic chemistry and a promising candidate for further exploration in medicinal chemistry.

The cyano group (–CN) in the molecular structure of 3-Cyano-2-(difluoromethyl)-6-methylpyridine-4-carbonyl chloride contributes to its reactivity and potential biological interactions. Cyano groups are known to participate in various chemical transformations, such as nucleophilic addition reactions, which can be exploited in the synthesis of more complex molecules. Additionally, the cyano group has been shown to influence the electronic properties of adjacent aromatic systems, making it a valuable moiety for tuning the pharmacokinetic and pharmacodynamic profiles of drug candidates.

The difluoromethyl group (–CF₂) is another critical feature of this compound. Difluoromethylation is a powerful strategy in medicinal chemistry due to the ability of fluorine atoms to modulate metabolic stability, lipophilicity, and binding affinity. The introduction of difluoromethyl groups into drug molecules has been associated with improved pharmacological properties, including enhanced binding to biological targets and increased resistance to metabolic degradation. In particular, the electron-withdrawing nature of fluorine atoms can strengthen interactions with hydrogen bond donors and polar residues in proteins, potentially leading to more potent and selective drug candidates.

The carbonyl chloride functionality (–COCl) in 3-Cyano-2-(difluoromethyl)-6-methylpyridine-4-carbonyl chloride provides a reactive site for further derivatization. Carbonyl chlorides are well-known for their ability to undergo nucleophilic substitution reactions, allowing for the facile introduction of various functional groups into the molecular framework. This reactivity makes it an invaluable tool in synthetic organic chemistry, particularly for constructing complex heterocyclic compounds that are prevalent in biologically active molecules.

Recent advancements in chemical biology have highlighted the importance of pyridine derivatives as scaffolds for drug discovery. Pyridines are integral components of numerous FDA-approved drugs, owing to their ability to interact with biological targets such as enzymes and receptors. The structural diversity inherent in pyridine-based compounds allows for fine-tuning of their pharmacological properties, making them ideal candidates for developing novel therapeutics. Among these derivatives, compounds like 3-Cyano-2-(difluoromethyl)-6-methylpyridine-4-carbonyl chloride represent promising leads due to their unique combination of functional groups that can enhance biological activity.

In the context of modern drug development, there is a growing emphasis on designing molecules that exhibit high selectivity and minimal off-target effects. The structural features of 3-Cyano-2-(difluoromethyl)-6-methylpyridine-4-carbonyl chloride, including its cyano group, difluoromethyl substituent, and carbonyl chloride functionality, contribute to its potential as a building block for such selective agents. For instance, the electron-withdrawing effects of these groups can help optimize binding interactions with specific biological targets while minimizing interactions with non-target proteins.

The utility of this compound extends beyond its role as an intermediate in synthetic chemistry. It has been explored as a precursor in the synthesis of more complex pyridine-based molecules that exhibit interesting biological activities. For example, derivatives of this compound have been investigated for their potential as kinase inhibitors, which are crucial in treating various cancers and inflammatory diseases. The presence of both electron-withdrawing and lipophilic groups in its structure allows it to interact effectively with enzyme active sites, making it a valuable candidate for further pharmacological studies.

Moreover, recent studies have demonstrated the importance of fluorinated pyridines in developing antiviral agents. The electron-deficient nature of fluorine atoms can enhance binding affinity to viral proteases and polymerases, leading to more effective antiviral drugs. Given these findings, 3-Cyano-2-(difluoromethyl)-6-methylpyridine-4-carbonyl chloride could serve as a key intermediate in synthesizing novel antiviral compounds targeting emerging pathogens.

The synthesis and application of 3-Cyano-2-(difluoromethyl)-6-methylpyridine-4-carbonyl chloride also align with broader trends in green chemistry and sustainable drug development. Efforts are underway to develop synthetic routes that minimize waste and reduce environmental impact. The reactivity profile of this compound allows for efficient transformations using mild conditions and readily available reagents, aligning with these sustainability goals.

In conclusion,3-Cyano-2-(difluoromethyl)-6-methylpyridine-4-carbonyl chloride (CAS No. 1807160-84-4) is a multifaceted compound with significant potential in chemical biology and pharmaceutical research. Its unique structural features make it a valuable intermediate for synthesizing complex molecules with diverse biological activities. As research continues to uncover new applications for pyridine derivatives,3-Cyano-2-(difluoromethyl)-6-methylpyridine-4-carbonyl chloride is likely to play an increasingly important role in the development of next-generation therapeutics.